Cas no 2137433-19-1 (rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol)

• Product Name: rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol
• CAS No: 2137433-19-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6440307
• PubChem ID: 165455055
• Update Time: 2025-05-30

rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-715252
• 2137433-19-1
• rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol

• Inchi： 1S/C12H23NO2/c1-10-4-2-3-7-13(10)8-11-5-6-12(9-14)15-11/h10-12,14H,2-9H2,1H3/t10?,11-,12+/m0/s1
• InChI Key： MGFMKRBRPRYLBC-GLXQMMQGSA-N
• SMILES： O1[C@@H](CO)CC[C@H]1CN1CCCCC1C

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7Ų

Additional information on rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol

Research Briefing on rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol (CAS: 2137433-19-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol (CAS: 2137433-19-1) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies, methodologies, and findings related to this compound, which has garnered attention for its potential in drug development and pharmacological research.

The compound, characterized by its unique stereochemistry and functional groups, has been the subject of several investigations focusing on its synthesis, biological activity, and mechanism of action. Recent studies have employed advanced techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling to elucidate its structural properties and interactions with biological targets. These efforts have revealed its potential as a modulator of specific receptors or enzymes, making it a candidate for further drug discovery efforts.

One of the key findings from recent research is the compound's ability to exhibit selective binding to certain protein targets, which could be leveraged for the development of novel therapeutics. For instance, preliminary in vitro studies have demonstrated its efficacy in inhibiting enzymatic activity or modulating signaling pathways relevant to diseases such as cancer, neurodegenerative disorders, or infectious diseases. These findings are supported by robust experimental data, including IC50 values and binding affinity measurements, which underscore the compound's pharmacological potential.

In addition to its biological activity, the synthetic pathways for rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol have been optimized to improve yield and purity. Recent publications describe innovative catalytic methods and green chemistry approaches that enhance the scalability and sustainability of its production. These advancements are critical for transitioning the compound from the laboratory to clinical trials, addressing challenges related to cost and environmental impact.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicology. Ongoing research is focused on addressing these gaps through in vivo studies and preclinical evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications, potentially leading to the development of new drugs or therapeutic agents.

In conclusion, rac-[(2R,5S)-5-[(2-methylpiperidin-1-yl)methyl]oxolan-2-yl]methanol represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable candidate for further investigation. Future studies will likely explore its therapeutic potential in greater depth, paving the way for innovative treatments in various medical fields.